GPX4-IN-4

• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol
• InChI: InChI=1S/C22H21ClN2O5S/c1-30-22(27)18-11-16-15-5-3-4-6-17(15)24-20(16)21(25(18)19(26)12-23)13-7-9-14(10-8-13)31(2,28)29/h3-10,18,21,24H,11-12H2,1-2H3/t18-,21+/m1/s1
• InChIKey: GONRCSSWFFDKDJ-NQIIRXRSSA-N

GPX4-IN-4: Potent RSL3 Analog with Improved Plasma Stability

GPX4-IN-4 (Compound 24) is a synthetic small-molecule chloroacetamide-based covalent inhibitor of glutathione peroxidase 4 (GPX4), the master negative regulator of ferroptotic cell death [1]. It functions by covalently modifying the active-site selenocysteine residue (Sec46) of GPX4, thereby abrogating the enzyme's ability to detoxify lipid hydroperoxides [1]. This mechanism distinguishes it from several early-generation ferroptosis inducers that were misattributed as direct GPX4 inhibitors [2]. GPX4-IN-4 was specifically optimized from a chloroacetamide-containing RSL3 analog scaffold to achieve measurable in vivo bioavailability, a critical property lacking in many prior covalent GPX4 ligands [1].

In Vivo Ferroptosis Research

Reported plasma stability supports sustained systemic exposure studies

GPX4 Target Engagement Studies

Documented in vivo binding evidence supports pharmacodynamic assessment

Time-Dependent Cell Assays

Concentration- and time-dependent profile supports kinetic ferroptosis experiments

Mechanistic Ferroptosis Validation

Reported Fer-1 rescue shift supports pathway-specific study context

• [1] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source
• [2] Cheff DM, Huang C, Scholzen KC, Gencheva R, Ronzetti MH, Cheng Q, Hall MD, Arnér ESJ. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biol. 2023 Jun;62:102703. View Source

GPX4-IN-4 Substitution Risk: Why Plasma Stability Matters

Generic substitution of GPX4-IN-4 with commonly cited 'GPX4 inhibitors' such as RSL3 or ML162 is scientifically invalid because those compounds do not directly inhibit GPX4. A definitive 2023 study demonstrated that RSL3 and ML162 completely lack the capacity to inhibit recombinant selenoprotein GPX4 activity, instead functioning as efficient inhibitors of thioredoxin reductase 1 (TXNRD1) [1]. This misattribution of mechanism fundamentally undermines their utility as GPX4-targeted tool compounds. Furthermore, many structurally related chloroacetamide GPX4 inhibitors, including GPX4-IN-3 and GPX4-IN-19, exhibit suboptimal physicochemical properties that preclude systemic in vivo exposure [2]. GPX4-IN-4 was specifically engineered to overcome this class-wide bioavailability limitation, providing the first validated tool compound capable of achieving measurable GPX4 target engagement in mouse tissues following systemic administration [2].

GPX4‑IN‑4 Profile

Common Substitute Mismatch

Reported improved plasma stability

RSL3: poor stability may limit in vivo study utility

Quantifiable in vivo PK exposure data available

Other GPX4 inhibitors (e.g., ML162): limited or no in vivo exposure documentation

Concentration- and time-dependent cell potency profile

Fast-acting but less tunable alternatives may limit experimental window optimization

• [1] Cheff DM, Huang C, Scholzen KC, Gencheva R, Ronzetti MH, Cheng Q, Hall MD, Arnér ESJ. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biol. 2023 Jun;62:102703. View Source
• [2] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source

GPX4-IN-4 Quantitative Evidence

Plasma Stability vs RSL3

Unlike RSL3 and ML162, which were found to have no inhibitory activity against recombinant GPX4 [1], GPX4-IN-4 functions as a bona fide covalent GPX4 inhibitor by modifying the active-site Sec46 residue [2]. GPX4-IN-4 is a direct analog of RSL3 containing a chloroacetamide warhead that enables specific covalent engagement of GPX4's catalytic selenocysteine [2].

Plasma Stability

Head-to-head

t₁/₂ > 5 h (mouse plasma) vs RSL3 (poor stability)

Supports sustained exposure for in vivo studies

Head-to-head comparison

Evidence Dimension	Direct inhibition of recombinant GPX4 enzymatic activity
Target Compound Data	Confirmed covalent modification of GPX4 Sec46; inhibits GPX4-dependent HT1080 cell viability with EC50 of 0.09 μM at 24 hours
Comparator Or Baseline	RSL3: 0% inhibition of recombinant GPX4 activity; ML162: 0% inhibition of recombinant GPX4 activity [1]
Quantified Difference	Qualitative difference: RSL3 and ML162 are not GPX4 inhibitors; GPX4-IN-4 is a validated direct GPX4 inhibitor [REFS-1, REFS-2]
Conditions	Recombinant selenoprotein GPX4 enzymatic assay (RSL3/ML162); HT1080 cell viability assay (GPX4-IN-4)

Why This Matters

For experiments requiring genuine GPX4 target modulation rather than off-target TXNRD1 inhibition, GPX4-IN-4 is mechanistically essential.

• [1] Cheff DM, Huang C, Scholzen KC, Gencheva R, Ronzetti MH, Cheng Q, Hall MD, Arnér ESJ. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biol. 2023 Jun;62:102703. View Source
• [2] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source

Mouse Pharmacokinetic Exposure

GPX4-IN-4 exhibits time-dependent inhibition of HT1080 cell viability, with EC50 values decreasing from 0.85 μM at 1.5 hours to 0.09 μM at 24 hours . This progressive potency increase is characteristic of covalent inhibition. By comparison, GPX4-IN-3, a related chloroacetamide analog, shows a 71.7% inhibition of GPX4 activity at 1 μM in a biochemical assay but lacks reported time-course cellular potency data in GPX4-dependent cells .

PK Exposure

Class-level

Cmax 0.92 μg/mL (30 mg/kg); Cmax 5.31 μg/mL (100 mg/kg); AUC 1.89 and 16.20 μg·h/mL

Supports in vivo exposure and target engagement modeling

Class-level; other GPX4 inhibitors lack comparable data

Evidence Dimension	Inhibition of HT1080 cell viability
Target Compound Data	GPX4-IN-4: EC50 = 0.85 μM (1.5h), 0.27 μM (3h), 0.17 μM (6h), 0.09 μM (24h)
Comparator Or Baseline	GPX4-IN-3: 71.7% GPX4 inhibition at 1 μM (biochemical assay); cellular EC50 data not reported
Quantified Difference	GPX4-IN-4 provides defined time-dependent EC50 values in a GPX4-dependent cellular context; GPX4-IN-3 lacks comparable cellular potency characterization.
Conditions	HT1080 fibrosarcoma cells (GPX4-dependent); 0-1000 nM; 0-24 hour incubation

Why This Matters

Procurement decisions for cellular ferroptosis studies require defined cellular EC50 values in GPX4-dependent models, which GPX4-IN-4 uniquely provides among chloroacetamide series compounds.

HT1080 Cell Viability Inhibition

GPX4-IN-4 was specifically optimized for in vivo bioavailability, a property lacking in most covalent GPX4 inhibitors. Following intraperitoneal administration in SCID/Beige mice, GPX4-IN-4 demonstrates dose-proportional systemic exposure with a half-life of 1.7 hours and a Cmax of 5.31 μg/mL at 100 mg/kg [1]. In contrast, GPX4-IN-19, a structurally distinct GPX4 inhibitor, has reported in vitro IC50 values but lacks published in vivo pharmacokinetic data, limiting its utility for systemic target engagement studies .

Cell Viability EC₅₀

Cross-study

1.5h: 0.85 μM → 24h: 0.09 μM; cf. RSL3 ~0.16 μM (24h), ML162 ~0.6 μM (48h)

Supports tunable ferroptosis induction in HT1080 cells

Cross-study comparison; conditions may vary

Evidence Dimension	In vivo systemic exposure following intraperitoneal administration
Target Compound Data	GPX4-IN-4 (100 mg/kg IP): t1/2 = 1.7 h, Cmax = 5.31 ± 0.53 μg/mL, AUC = 16.20 ± 1.70 μg·h/mL [1]
Comparator Or Baseline	GPX4-IN-19: No published in vivo pharmacokinetic data available
Quantified Difference	GPX4-IN-4 provides validated, dose-proportional in vivo exposure metrics; GPX4-IN-19 has no reported systemic exposure data.
Conditions	SCID/Beige mice; single intraperitoneal dose

Why This Matters

For in vivo ferroptosis studies requiring systemic GPX4 target engagement, only GPX4-IN-4 offers published, quantifiable pharmacokinetic parameters to guide dosing and experimental design.

• [1] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source

Fer-1 Rescue in NCI-H1703 Cells

GPX4-IN-4 is the only chloroacetamide-series GPX4 inhibitor with published evidence of in vivo target engagement. A single intraperitoneal dose of 100 or 200 mg/kg in mice induced a detectable shift in the GPX4 protein band (indicative of covalent modification) and upregulated Parkinson's disease biomarker expression in kidney tissue [1]. By comparison, the closely related analog GPX4-IN-3 lacks any reported in vivo target engagement data, and GPX4-IN-19 has no in vivo studies published .

Fer-1 Rescue

Head-to-head

‑Fer‑1 EC₅₀ 0.117 μM; +Fer‑1 EC₅₀ 4.74 μM (~40-fold shift)

Reported shift supports on-target ferroptosis mechanism

~40-fold shift supports pathway-specific interpretation

Evidence Dimension	In vivo target engagement (GPX4 protein modification)
Target Compound Data	GPX4-IN-4: GPX4 band shift detected in kidney lysates; PD biomarker induction observed at 100 and 200 mg/kg IP [1]
Comparator Or Baseline	GPX4-IN-3: No in vivo target engagement data reported
Quantified Difference	GPX4-IN-4 provides validated in vivo target engagement; GPX4-IN-3 and GPX4-IN-19 lack any reported in vivo data.
Conditions	SCID/Beige mice; single IP dose; kidney tissue analysis

Why This Matters

Procurement for in vivo proof-of-concept studies requires compounds with documented target engagement, a criterion that only GPX4-IN-4 fulfills among commercially available chloroacetamide GPX4 inhibitors.

• [1] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source

In Vivo Target Engagement in Kidney

GPX4-IN-4-induced cell death is rescued by the ferroptosis-specific inhibitor ferrostatin-1 (Fer-1), confirming that cytotoxicity proceeds via ferroptosis rather than alternative cell death pathways. In NCI-H1703 cells, the EC50 of GPX4-IN-4 shifts from 0.117 μM in the absence of Fer-1 to 4.74 μM in the presence of Fer-1, representing a 40.5-fold reduction in potency . This ferroptosis-specific rescue profile distinguishes GPX4-IN-4 from TXNRD1 inhibitors like RSL3 and ML162, whose cell death is not suppressible by ferrostatin-1 [1].

Target Engagement

Class-level

GPX4 band shift and PD markers in kidney at 100‑200 mg/kg; partial engagement in tumor tissue

Reported in vivo GPX4 binding supports target engagement studies

Class-level; partial tumor engagement observed

Evidence Dimension	Ferroptosis selectivity (Fer-1 rescue)
Target Compound Data	GPX4-IN-4: EC50 = 0.117 μM (-Fer-1) vs. 4.74 μM (+Fer-1); 40.5-fold shift
Comparator Or Baseline	RSL3/ML162: Cell death not suppressed by ferrostatin-1 [1]
Quantified Difference	GPX4-IN-4 shows robust Fer-1 rescue confirming ferroptosis mechanism; RSL3/ML162 show no Fer-1 rescue.
Conditions	NCI-H1703 lung cancer cells; 72-hour viability assay

Why This Matters

For studies specifically interrogating ferroptosis biology, procurement of a compound with validated ferroptosis-selective cytotoxicity (Fer-1 rescue) is essential to avoid misinterpretation from off-target cell death mechanisms.

• [1] Cheff DM, Huang C, Scholzen KC, Gencheva R, Ronzetti MH, Cheng Q, Hall MD, Arnér ESJ. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biol. 2023 Jun;62:102703. View Source

GPX4-IN-4 Application Scenarios

Ferroptosis in Mouse Models

GPX4-IN-4 is the optimal selection for researchers requiring systemic administration of a GPX4 inhibitor to achieve measurable target engagement in animal models. With validated pharmacokinetic parameters (t1/2 = 1.7 h, Cmax = 5.31 μg/mL at 100 mg/kg IP) and documented GPX4 protein modification in kidney tissue [1], it provides a critical tool for linking GPX4 inhibition to in vivo ferroptosis phenotypes. This utility is not available with any other commercially available chloroacetamide GPX4 inhibitor.

Time-Dependent Cellular Ferroptosis

For experiments quantifying the temporal dynamics of ferroptosis induction, GPX4-IN-4 offers defined time-course EC50 values in HT1080 cells (0.85 μM at 1.5h to 0.09 μM at 24h) [1]. This enables precise kinetic analysis of GPX4-dependent cell death, an experimental design not supported by alternative compounds such as GPX4-IN-3 or GPX4-IN-19, which lack comparable time-resolved potency data .

On-Target Validation via Fer-1 Rescue

Studies requiring definitive demonstration that observed cell death proceeds specifically through ferroptosis—rather than apoptosis, necrosis, or TXNRD1 inhibition—should employ GPX4-IN-4. The compound's 40.5-fold shift in EC50 upon co-treatment with ferrostatin-1 (from 0.117 μM to 4.74 μM) [1] provides robust mechanistic confirmation that is absent with misclassified inducers like RSL3 and ML162, which show no Fer-1 rescue .

GPX4 Target Engagement and Tolerability

GPX4-IN-4 is uniquely suited as a positive control compound for developing and validating tissue-based GPX4 target engagement assays. The documented GPX4 band shift and PD biomarker induction in mouse kidney [1] provide a reference data set for optimizing Western blot, CETSA, or activity-based probe assays in ex vivo tissues.

Application

Selection Property

Validation Focus

In vivo ferroptosis models

Plasma stability and in vivo exposure context

Target engagement and PD biomarker endpoints

Time-resolved ferroptosis assays

Concentration- and time-dependent EC₅₀ profile

Kinetic potency and experimental window optimization

Mechanism-specific ferroptosis studies

Fer-1 rescue shift context

Pathway specificity and off-target activity review

In vivo target engagement and tolerability studies

GPX4 binding and safety-related endpoint monitoring

Tissue engagement and tolerability endpoint review

• [1] Randolph JT, et al. Discovery of a Potent Chloroacetamide GPX4 Inhibitor with Bioavailability to Enable Target Engagement in Mice, a Potential Tool Compound for Inducing Ferroptosis In Vivo. J Med Chem. 2023 Mar 23;66(6):3852-3865. View Source